3-[(Tert-butoxycarbonyl)amino]-4-(furan-2-yl)butanoic acid

Specification

• Molecular Formula: C13H19NO5
• Molecular Weight: 269.29 g/mol
• IUPAC Name: 4-(furan-2-yl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• Standard InChI: InChI=1S/C13H19NO5/c1-13(2,3)19-12(17)14-9(8-11(15)16)7-10-5-4-6-18-10/h4-6,9H,7-8H2,1-3H3,(H,14,17)(H,15,16)
• Standard InChI Key: WFTLLVUGUYBNDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CO1)CC(=O)O

Introduction

3-[(Tert-butoxycarbonyl)amino]-4-(furan-2-yl)butanoic acid is a synthetic organic compound that belongs to the class of amino acids and derivatives. It is particularly notable for its structural complexity and potential applications in medicinal chemistry. The compound features a tert-butoxycarbonyl (Boc) protecting group, an amino group, and a furan moiety, which contribute to its reactivity and utility in various chemical reactions.

Synthesis and Applications

The synthesis of 3-[(Tert-butoxycarbonyl)amino]-4-(furan-2-yl)butanoic acid typically involves several key steps, including the introduction of the Boc protecting group and the incorporation of the furan moiety. The synthesis may require optimization of reaction conditions, such as temperature, solvent choice, and reaction time, to achieve high yields and purity. Industrial applications may employ continuous flow reactors for scalability and efficiency.

This compound is often utilized in the synthesis of peptides and other complex organic molecules due to its functional groups that facilitate various chemical transformations. Its reactivity allows for diverse applications in organic synthesis, particularly in constructing more complex molecules required in pharmaceutical development.

Mechanism of Action and Biological Significance

The mechanism of action for 3-[(Tert-butoxycarbonyl)amino]-4-(furan-2-yl)butanoic acid involves its interaction with biological targets such as enzymes or receptors. Upon deprotection of the Boc group under acidic conditions, the free amino group can engage in hydrogen bonding and hydrophobic interactions with target proteins or enzymes. The presence of both hydrophobic (furan moiety) and polar (amino group) functionalities enhances binding affinity, which is critical in drug design.